Cas no 90567-58-1 (Sucrose heptastearate)

• Product Name: Sucrose heptastearate
• CAS No: 90567-58-1
• MF: C₁₃₈H₂₆₀O₁₈
• MW: 2207.53024768829
• CID: 816195
• Update Time: 2023-08-03

Sucrose heptastearate Chemical and Physical Properties

Names and Identifiers

• Sucrose heptastearate

• Inchi： 1S/C138H260O18/c1-8-15-22-29-36-43-50-57-64-71-78-85-92-99-106-113-125(140)147-121-124-133(151-128(143)116-109-102-95-88-81-74-67-60-53-46-39-32-25-18-11-4)136(154-131(146)119-112-105-98-91-84-77-70-63-56-49-42-35-28-21-14-7)138(155-124,122-148-126(141)114-107-100-93-86-79-72-65-58-51-44-37-30-23-16-9-2)156-137-135(153-130(145)118-111-104-97-90-83-76-69-62-55-48-41-34-27-20-13-6)134(152-129(144)117-110-103-96-89-82-75-68-61-54-47-40-33-26-19-12-5)132(123(120-139)149-137)150-127(142)115-108-101-94-87-80-73-66-59-52-45-38-31-24-17-10-3/h123-124,132-137,139H,8-122H2,1-7H3/t123-,124-,132-,133-,134+,135-,136+,137-,138+/m1/s1
• InChI Key： WKTGPVRCJVGUCH-MYELPBIZSA-N
• SMILES： O1[C@H](COC(CCCCCCCCCCCCCCCCC)=O)[C@H]([C@@H]([C@]1(COC(CCCCCCCCCCCCCCCCC)=O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)OC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 182.105528
• Monoisotopic Mass: 182.105528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 156
• Rotatable Bond Count: 131
• Complexity: 3060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 232

Experimental Properties

• Density: 0.98
• Boiling Point: 1428.9°Cat760mmHg
• Flash Point: 278°C
• Refractive Index: 1.498